Cas no 5876-69-7 (2,4-diphenylbut-3-yn-2-ol)
2,4-diphenylbut-3-yn-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2,4-diphenylbut-3-yn-2-ol
- 2,4-DIPHENYL-3-BUTYN-2-OL
- (+-)-3-Hydroxy-1.3-diphenyl-butin-(1)
- (2R)-2,4-diphenylbut-3-yn-2-ol
- 1,3-diphenyl-1-butyn-3-ol
- 1-phenyl-3-phenyl-1-butyn-3-ol
- 2,4-Diphenyl-but-3-yn-2-ol
- AC1MDPVM
- AC1Q2BP0
- AmbscZ-043920
- CTK5A8844
- rac-2,4-diphenyl-3-butyn-2-ol
- SureCN523695
- DTXSID60383169
- AKOS005737591
- SR-01000319508-1
- 5876-69-7
- CS-0364934
- SCHEMBL523695
- STL112771
- MFCD00041571
- SR-01000319508
-
- MDL: MFCD00041571
- Inchi: 1S/C16H14O/c1-16(17,15-10-6-3-7-11-15)13-12-14-8-4-2-5-9-14/h2-11,17H,1H3
- InChI Key: GKABQYUTWQPLER-UHFFFAOYSA-N
- SMILES: OC(C#CC1C=CC=CC=1)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 222.104465066g/mol
- Monoisotopic Mass: 222.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 2.94580
2,4-diphenylbut-3-yn-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB105136-1 g |
2,4-Diphenyl-3-butyn-2-ol; . |
5876-69-7 | 1 g |
€1,338.30 | 2023-07-20 | ||
| abcr | AB105136-1g |
2,4-Diphenyl-3-butyn-2-ol; . |
5876-69-7 | 1g |
€938.00 | 2025-04-17 | ||
| A2B Chem LLC | AG67507-1g |
2,4-DIPHENYL-3-BUTYN-2-OL |
5876-69-7 | 97% | 1g |
$993.00 | 2024-04-19 | |
| A2B Chem LLC | AG67507-5g |
2,4-DIPHENYL-3-BUTYN-2-OL |
5876-69-7 | 97% | 5g |
$2523.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435604-1g |
2,4-diphenylbut-3-yn-2-ol |
5876-69-7 | 98% | 1g |
¥6335.00 | 2024-05-07 | |
| abcr | AB105136-250mg |
2,4-Diphenyl-3-butyn-2-ol; . |
5876-69-7 | 250mg |
€495.90 | 2025-04-17 | ||
| abcr | AB105136-500mg |
2,4-Diphenyl-3-butyn-2-ol; . |
5876-69-7 | 500mg |
€685.40 | 2025-04-17 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_416572-1g |
2,4-Diphenylbut-3-yn-2-ol, 95% |
5876-69-7 | 95% | 1g |
¥1281.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_416572-5g |
2,4-Diphenylbut-3-yn-2-ol, 95% |
5876-69-7 | 95% | 5g |
¥3843.00 | 2025-04-13 |
2,4-diphenylbut-3-yn-2-ol Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2,4-diphenylbut-3-yn-2-ol
2,4-Diphenylbut-3-yn-2-ol (CAS No. 5876-69-7): A Comprehensive Overview
2,4-Diphenylbut-3-yn-2-ol (CAS No. 5876-69-7) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as DPBA, is characterized by its distinctive molecular structure, which includes a butynyl backbone with two phenyl groups and a hydroxyl group. The combination of these functional groups imparts 2,4-diphenylbut-3-yn-2-ol with a range of interesting properties that have made it a subject of extensive study.
The molecular formula of 2,4-diphenylbut-3-yn-2-ol is C14H12O, and its molecular weight is approximately 196.24 g/mol. The compound is a colorless to white solid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol and acetone. These physical properties make it suitable for various applications in synthetic chemistry and pharmaceutical development.
In recent years, 2,4-diphenylbut-3-yn-2-ol has been the focus of numerous research studies due to its potential biological activities. One of the most notable areas of interest is its anti-inflammatory properties. Studies have shown that DPBA can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the development of new anti-inflammatory drugs.
Additionally, 2,4-diphenylbut-3-yn-2-ol has demonstrated antioxidant activity. Research has indicated that it can scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. Studies have shown that DPBA can reduce oxidative stress in neuronal cells, suggesting its potential as a neuroprotective agent.
The anti-cancer potential of 2,4-diphenylbut-3-yn-2-ol has also been explored. In vitro studies have shown that DPBA can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism by which DPBA exerts its anti-cancer effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways such as the PI3K/Akt pathway and the MAPK pathway.
Beyond its biological activities, 2,4-diphenylbut-3-yn-2-ol has also been investigated for its synthetic utility. The presence of the triple bond and the hydroxyl group provides multiple reaction sites for chemical transformations. For example, DPBA can undergo palladium-catalyzed cross-coupling reactions to form complex organic molecules with diverse functional groups. This synthetic versatility makes it a valuable intermediate in the synthesis of pharmaceuticals and other fine chemicals.
In the pharmaceutical industry, 2,4-diphenylbut-3-yn-2-ol has been evaluated as a lead compound for drug development. Preclinical studies have shown promising results in terms of efficacy and safety profiles. However, further research is needed to optimize its pharmacokinetic properties and to assess its potential side effects in humans.
The environmental impact of 2,4-diphenylbut-3-yn-2-ol is another important consideration. While there is limited data on its environmental fate and toxicity, preliminary studies suggest that it may have low environmental persistence and low toxicity to aquatic organisms. However, more comprehensive environmental risk assessments are necessary to ensure its safe use in industrial applications.
In conclusion, 2,4-diphenylbut-3-yn-2-ol (CAS No. 5876-69-7) is a multifaceted compound with a wide range of potential applications in chemistry and biology. Its anti-inflammatory, antioxidant, and anti-cancer properties make it an attractive candidate for drug development. Additionally, its synthetic utility positions it as a valuable intermediate in the production of complex organic molecules. As research continues to uncover new insights into the properties and applications of DPBA, it is likely to play an increasingly important role in various scientific and industrial fields.
5876-69-7 (2,4-diphenylbut-3-yn-2-ol) Related Products
- 1522-13-0(1,1,3-Triphenylpropargyl alcohol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)